Cas no 4177-16-6 (2-ethenylpyrazine)

2-ethenylpyrazine Properties

Names and Identifiers

• 2-Vinylpyrazine
• 2-Vinylpyrazine (stabilized with TBC)
• 2-ethenylpyrazine
• 2-Ethenylpyrazine (stabilized with TBC)

• MDL： MFCD00051591
• InChIKey： KANZWHBYRHQMKZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H6N2/c1-2-6-5-7-3-4-8-6/h2-5H,1H2
• SMILES： C=CC1=CN=CC=N1
• BRN： 105566

Computed Properties

• Exact Mass: 106.05300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 106.053
• Heavy Atom Count: 8
• Complexity: 80.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 25.8A^2

Experimental Properties

• LogP: 1.11960
• PSA: 25.78000
• Refractive Index: n20/D 1.560
• Water Partition Coefficient: Slightly soluble in methanol, water.
• Boiling Point: 75-77°C 30mm
• Flash Point: Fahrenheit: 140 ° f
  Celsius: 60 ° c
  
• Color/Form: liquid
• Solubility: Uncertain
• Density: 1.041 g/mL at 25 °C

2-ethenylpyrazine Security Information

• Symbol: GHS02 GHS05 GHS07
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S16
• Packing Group：III
• Risk Phrases：R10
• Dangerous goods sign： Xn
• Hazardous Material transportation number：1993
• Hazard Statement： H226-H302-H315-H318-H335-H412
• Warning Statement： P273-P280-P301+P312+P330-P305+P351+P338+P310-P403+P235
• Prompt：warning
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： 22-37/38-41
• Signal Word：Danger
• HazardClass：3

2-ethenylpyrazine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Material Chemicals High Polymer Materials